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Compound of Interest

Compound Name: PD-334581

Cat. No.: B15614767 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of PD-334581, a potent and selective

inhibitor of MEK1. This document is intended for researchers, scientists, and drug development

professionals interested in the chemical properties, biological activity, and potential applications

of this compound.

Core Chemical and Physical Properties
PD-334581, with the CAS Number 548756-68-9, is a small molecule inhibitor belonging to the

class of morpholineethanamine derivatives.[1][2][3] Its chemical and physical properties are

summarized in the table below.
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Property Value Source

IUPAC Name

N-[5-[3,4-Difluoro-2-[(2-fluoro-

4-

iodophenyl)amino]phenyl]-1,3,

4-oxadiazol-2-yl]-4-

morpholineethanamine

[1][4]

Molecular Formula C₂₀H₁₉F₃IN₅O₂ [1][2][4][5]

Molecular Weight 545.3 g/mol [1][2][4]

SMILES Notation

FC1=CC(I)=CC=C1NC2=C(F)

C(F)=CC=C2C3=NN=C(NCCN

4CCOCC4)O3

[4]

CAS Number 548756-68-9 [1][2][3]

Physical Form Powder [3]

Color White to yellow [3]

Purity ≥98% (HPLC) [1][4]

Storage Store at +4°C [1][4]

Boiling Point 536.6±60.0 °C (Predicted) [3]

Density 1.676±0.06 g/cm³ (Predicted) [3]

pKa 6.57±0.10 (Predicted) [3]

Solubility
Proper dissolution is critical for in vitro and in vivo studies. The solubility of PD-334581 in

common laboratory solvents is detailed below.

Solvent Maximum Concentration Source

DMSO 100 mM (54.53 mg/mL) [1][3][4]

Ethanol 10 mM (5.45 mg/mL) [1][4]
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Biological Activity and Mechanism of Action
PD-334581 is a potent inhibitor of MEK1, a key kinase in the mitogen-activated protein kinase

(MAPK) signaling pathway.[1][4] It functions as an analog of PD 184352.[1][4] The MAPK

pathway is a critical intracellular signaling cascade that regulates a wide range of cellular

processes, including cell division, metabolism, and survival.[4]

The inhibitory activity of PD-334581 has been demonstrated in cellular assays. For instance, in

C26 colon carcinoma cells, PD-334581 inhibits MEK activity with an IC₅₀ value of 0.032 μM.[3]

Signaling Pathway
The diagram below illustrates the canonical MAPK/ERK signaling pathway, highlighting the

point of inhibition by PD-334581.
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PD-334581 inhibits MEK1 in the MAPK signaling cascade.
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Experimental Protocols
While specific, detailed experimental protocols are highly dependent on the experimental

system, the following provides a general guideline for preparing stock solutions of PD-334581.

Preparation of Stock Solutions
To prepare a stock solution of PD-334581, the following steps can be followed, based on its

molecular weight of 545.3 g/mol .[4]

Stock Solution Preparation

Weigh PD-334581 powder

Calculate required solvent volume for desired concentration

Select appropriate solvent (e.g., DMSO)

Add solvent to powder

Vortex or sonicate to ensure complete dissolution

Store at appropriate temperature (+4°C for short-term)

Click to download full resolution via product page

A generalized workflow for preparing PD-334581 stock solutions.

Example Calculation for a 10 mM Stock Solution:
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To prepare 1 mL of a 10 mM stock solution in DMSO:

Mass required: 10 mmol/L * 1 L/1000 mL * 1 mL * 545.3 g/mol = 0.005453 g = 5.453 mg

Procedure: Weigh 5.453 mg of PD-334581 and dissolve it in 1 mL of DMSO.

For other concentrations, the following table can be used as a reference for the volume of

solvent to add to a specific mass of the compound.

Mass of PD-334581 1 mg 5 mg 10 mg

Volume for 1 mM 1.83 mL 9.17 mL 18.34 mL

Volume for 5 mM 0.37 mL 1.83 mL 3.67 mL

Volume for 10 mM 0.18 mL 0.92 mL 1.83 mL

Volume for 50 mM 0.04 mL 0.18 mL 0.37 mL

This data is based on a molecular weight of 545.3 g/mol . For batch-specific calculations,

always refer to the molecular weight provided on the product vial or Certificate of Analysis.[4]

Logical Relationship of Inhibition
The inhibitory action of PD-334581 on MEK1 has a direct downstream effect on the

phosphorylation and activation of ERK, which in turn affects gene expression. This logical

relationship is crucial for understanding its mechanism of action in a cellular context.
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Logical flow of MEK1 inhibition by PD-334581 and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling PD-334581: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614767#pd-334581-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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